![molecular formula C26H27N3O3 B271028 N-(3-acetylphenyl)-2-[4-(2,5-dimethylphenyl)-1-oxo-5,6,7,8-tetrahydrophthalazin-2(1H)-yl]acetamide](/img/structure/B271028.png)
N-(3-acetylphenyl)-2-[4-(2,5-dimethylphenyl)-1-oxo-5,6,7,8-tetrahydrophthalazin-2(1H)-yl]acetamide
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Overview
Description
N-(3-acetylphenyl)-2-[4-(2,5-dimethylphenyl)-1-oxo-5,6,7,8-tetrahydrophthalazin-2(1H)-yl]acetamide, commonly known as ADPA, is a novel compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, drug discovery, and biochemical research.
Mechanism of Action
The mechanism of action of ADPA is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways involved in cancer cell proliferation and inflammation. ADPA has been shown to inhibit the activity of histone deacetylases (HDACs), which play a critical role in the regulation of gene expression. Inhibition of HDACs leads to the activation of tumor suppressor genes and the inhibition of oncogenes, resulting in the suppression of cancer cell growth and proliferation.
Biochemical and Physiological Effects:
ADPA has been shown to possess various biochemical and physiological effects, including the induction of apoptosis, cell cycle arrest, and the inhibition of angiogenesis. ADPA has also been shown to modulate the immune system by regulating the production of cytokines and chemokines. Additionally, ADPA has been found to possess neuroprotective properties, making it a potential candidate for the treatment of neurodegenerative diseases, such as Alzheimer's disease.
Advantages and Limitations for Lab Experiments
One of the major advantages of ADPA is its potent anticancer activity, making it a valuable tool for cancer research. ADPA is also relatively easy to synthesize, making it readily available for research purposes. However, one of the limitations of ADPA is its low solubility in water, which can make it difficult to administer in vivo. Additionally, the mechanism of action of ADPA is not fully understood, making it challenging to optimize its therapeutic potential.
Future Directions
There are several future directions for ADPA research, including the development of more efficient synthesis methods, the optimization of its therapeutic potential, and the investigation of its potential applications in other fields, such as neuroscience and immunology. Additionally, further studies are needed to elucidate the mechanism of action of ADPA and to identify its molecular targets. Overall, ADPA has shown great potential for various scientific research applications and is a promising candidate for the development of novel therapeutics.
Synthesis Methods
The synthesis of ADPA involves the reaction between 3-acetylphenol and 2,5-dimethylphenylhydrazine, followed by the addition of acetic anhydride and acetic acid. The resulting product is then purified through recrystallization to obtain pure ADPA. The synthesis of ADPA has been optimized, and various modifications have been made to improve the yield and purity of the compound.
Scientific Research Applications
ADPA has shown promising results in various scientific research applications, including medicinal chemistry and drug discovery. It has been found to exhibit potent anticancer activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. ADPA has also been shown to possess anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of inflammatory diseases, such as rheumatoid arthritis.
properties
Molecular Formula |
C26H27N3O3 |
---|---|
Molecular Weight |
429.5 g/mol |
IUPAC Name |
N-(3-acetylphenyl)-2-[4-(2,5-dimethylphenyl)-1-oxo-5,6,7,8-tetrahydrophthalazin-2-yl]acetamide |
InChI |
InChI=1S/C26H27N3O3/c1-16-11-12-17(2)23(13-16)25-21-9-4-5-10-22(21)26(32)29(28-25)15-24(31)27-20-8-6-7-19(14-20)18(3)30/h6-8,11-14H,4-5,9-10,15H2,1-3H3,(H,27,31) |
InChI Key |
SEYDAAISKBFPCX-UHFFFAOYSA-N |
SMILES |
CC1=CC(=C(C=C1)C)C2=NN(C(=O)C3=C2CCCC3)CC(=O)NC4=CC=CC(=C4)C(=O)C |
Canonical SMILES |
CC1=CC(=C(C=C1)C)C2=NN(C(=O)C3=C2CCCC3)CC(=O)NC4=CC=CC(=C4)C(=O)C |
Origin of Product |
United States |
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